Cas no 73332-79-3 (Imidazo[2,1-b]oxazole,2,3-dihydro-2-methyl-5-nitro-)

Imidazo[2,1-b]oxazole,2,3-dihydro-2-methyl-5-nitro- structure
73332-79-3 structure
Product Name:Imidazo[2,1-b]oxazole,2,3-dihydro-2-methyl-5-nitro-
CAS No:73332-79-3
MF:C6H7N3O3
MW:169.138080835342
CID:570159
PubChem ID:468934
Update Time:2025-04-19

Imidazo[2,1-b]oxazole,2,3-dihydro-2-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Imidazo[2,1-b]oxazole,2,3-dihydro-2-methyl-5-nitro-
    • 2-methyl-5-nitro-2,3-dihydroimidazo[2,1-b][1,3]oxazole
    • 2-Methyl-5-nitro-2,3-dihydro-imidazo[2,1-b]oxazole
    • Imidazo[2,1-b]oxazole,2,3-dihydro-2-methyl-5-nitro
    • AKOS006329559
    • CHEMBL155403
    • Imidazo(2,1-b)oxazole, 2,3-dihydro-2-methyl-5-nitro-
    • 73332-79-3
    • Imidazo[2,1-b]oxazole, 2,3-dihydro-2-methyl-5-nitro-
    • 2-methyl-5-nitro-2,3-dihydroimidazo[2,1-b]oxazole
    • DTXSID10994062
    • Inchi: 1S/C6H7N3O3/c1-4-3-8-5(9(10)11)2-7-6(8)12-4/h2,4H,3H2,1H3
    • InChI Key: WXPYBUNRDDNOHK-UHFFFAOYSA-N
    • SMILES: O1C2=NC=C([N+](=O)[O-])N2CC1C

Computed Properties

  • Exact Mass: 169.04900
  • Monoisotopic Mass: 169.04874109g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 72.9Ų

Experimental Properties

  • PSA: 72.87000
  • LogP: 1.09540
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